Cas no 1823644-35-4 (4-(Allyloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 4-(Allyloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 1823644-35-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD28166105
• CID: 4775653
• PubChem ID: 91623823
• Update Time: 2025-06-25

4-(Allyloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(allyloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 4-(Allyloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid

• MDL： MFCD28166105
• Inchi： 1S/C10H11NO4/c1-3-4-15-8-5-9(12)11(2)6-7(8)10(13)14/h3,5-6H,1,4H2,2H3,(H,13,14)
• InChI Key： UCUDNVPYTGUSNH-UHFFFAOYSA-N
• SMILES： O(CC=C)C1=CC(N(C)C=C1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 0
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-(Allyloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid

4-(Allyloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic Acid: A Comprehensive Overview

4-(Allyloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid, also known by its CAS number 1823644-35-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are widely studied for their potential applications in drug development and material science. The structure of this compound is characterized by a dihydropyridine ring system with substituents that include an allyloxy group, a methyl group, and a carboxylic acid moiety. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 4-(Allyloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of the compound during the coupling reactions. These improvements are crucial for scaling up production to meet the growing demand in research and industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of novel drugs targeting various therapeutic areas, including cardiovascular diseases and neurodegenerative disorders. The presence of the allyloxy group introduces unique electronic properties that can influence the compound's interaction with biological systems. Recent studies have demonstrated that derivatives of this compound exhibit potent antioxidant and anti-inflammatory activities, making them strong candidates for further preclinical testing.

In addition to its pharmacological applications, 4-(Allyloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has shown potential in materials science. Its structural features make it suitable for use in the synthesis of advanced polymers and hybrid materials. For example, its carboxylic acid group can serve as a reactive site for polymerization reactions, leading to materials with tailored mechanical and thermal properties. This versatility underscores its importance as a building block in modern material design.

The study of this compound has also contributed to our understanding of dihydropyridine chemistry. Its reactivity patterns and stability under various conditions have been extensively investigated using computational modeling techniques. These studies have provided valuable insights into the relationship between the compound's structure and its chemical behavior. For instance, density functional theory (DFT) calculations have revealed that the conjugation between the dihydropyridine ring and the substituents plays a critical role in determining its electronic properties.

Looking ahead, ongoing research is focused on optimizing the synthesis of 4-(Allyloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid while exploring new applications across diverse fields. The integration of green chemistry principles into its production processes is another area of active investigation, aiming to reduce environmental impact while maintaining high yields.

In conclusion, 4-(Allyloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid, with its CAS number 1823644-35